carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide

• Molecular Formula: C64H93CoN13O13P
• Molecular Weight: 1342.4 g/mol
• IUPAC Name: carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide
• InChI: InChI=1S/C63H91N13O13P.CH3.Co/c1-30-21-40-41(22-31(30)2)76(29-71-40)58-53(85)54(42(28-77)87-58)89-90(12,86)88-32(3)27-70-50(84)19-20-60(8)38(23-47(67)81)57-63(11)62(10,26-49(69)83)37(15-18-46(66)80)52(75-63)34(5)56-61(9,25-48(68)82)35(13-16-44(64)78)39(72-56)24-43-59(6,7)36(14-17-45(65)79)51(73-43)33(4)55(60)74-57;;/h21-22,24,29,32,35-38,42,53-54,57-58,77,85H,12-20,23,25-28H2,1-11H3,(H14-,64,65,66,67,68,69,70,72,73,74,75,78,79,80,81,82,83,84,86);1H3;/q2*-1;+3/p-1
• InChI Key: RNVRXPJHQQTERJ-UHFFFAOYSA-M
• Canonical SMILES: [CH3-].CC1=CC2=C(C=C1C)N(C=N2)C3C(C(C(O3)CO)OP(=C)([O-])OC(C)CNC(=O)CCC4(C(C5C6(C(C(C(=N6)C(=C7C(C(C(=N7)C=C8C(C(C(=N8)C(=C4[N-]5)C)CCC(=O)N)(C)C)CCC(=O)N)(C)CC(=O)N)C)CCC(=O)N)(C)CC(=O)N)C)CC(=O)N)C)O.[Co+3]

Description

Carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide is a complex cobalt compound with a highly intricate structure

Preparation Methods

The synthesis of carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide involves multiple steps and specific reaction conditions. The synthetic route typically includes the self-assembly of a tris(4-(1H-1,2,4-triazol-1-yl)phenyl)amine ligand with various aromatic carboxylate auxiliary ligands and cobalt salts . The structures are characterized using techniques such as infrared spectroscopy, elemental analysis, single crystal X-ray analysis, and powder X-ray diffraction .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include aromatic carboxylate auxiliary ligands and cobalt salts . The major products formed from these reactions are cobalt metal-organic frameworks with distinct three-dimensional architectures .

Scientific Research Applications

Carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide has significant applications in scientific research. . The compound’s unique structure and properties make it a valuable subject for research in coordination chemistry and materials science.

Mechanism of Action

The mechanism by which this compound exerts its effects involves the coordination of cobalt ions with the ligand framework. The molecular targets and pathways involved include the formation of stable metal-organic frameworks through coordination bonds between cobalt ions and the nitrogen atoms of the ligand . These interactions result in the formation of complex three-dimensional structures with specific properties and functions.

Comparison with Similar Compounds

Similar compounds to carbanide;cobalt(3+);3-[2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-[2-[[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-methylidene-oxido-λ5-phosphanyl]oxypropylamino]-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide include other cobalt metal-organic frameworks synthesized with different ligands and auxiliary ligands . These similar compounds often feature distinct three-dimensional architectures and unique properties, making them valuable for various applications in materials science and chemistry .